Cas no 80812-36-8 (7-chloro-2,5-dimethyl1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-chloro-2,5-dimethyl1,2,4triazolo1,5-apyrimidine
• CAS No: 80812-36-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 3159948
• PubChem ID: 15575744
• Update Time: 2025-05-19

7-chloro-2,5-dimethyl1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2,5-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS000276553
• EN300-373483
• [1,2,4]triazolo[1,5-a]pyrimidine, 7-chloro-2,5-dimethyl-
• 7-Chloro-2,5-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidine
• 80812-36-8
• SMR003523758
• GLKHXXSXNAXYNL-UHFFFAOYSA-N
• 2,5-dimethyl-7-chloro[1,2,4]triazolo[1,5-a]pyrimidine
• SCHEMBL13729553
• MFCD13811402
• 840-088-5
• MLS004820175
• C91388
• ALBB-018547
• STL198009
• Z1201627482
• 7-chloro-2,5-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
• CS-0091735
• LS-06083
• DB-156574
• 7-chloro-2,5-dimethyl1,2,4triazolo1,5-apyrimidine

• Inchi： 1S/C7H7ClN4/c1-4-3-6(8)12-7(9-4)10-5(2)11-12/h3H,1-2H3
• InChI Key： GLKHXXSXNAXYNL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=NC(C)=NN21

Computed Properties

• Exact Mass: 182.0359239Da
• Monoisotopic Mass: 182.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 7-chloro-2,5-dimethyl1,2,4triazolo1,5-apyrimidine

7-Chloro-2,5-Dimethyl-1,2,4-Triazolo[1,5-a]Pyrimidine: A Comprehensive Overview

7-Chloro-2,5-Dimethyl-1,2,4-Triazolo[1,5-a]Pyrimidine (CAS No. 80812-36-8) is a heterocyclic organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their potential applications in drug discovery and development. The molecule features a fused ring system consisting of a triazole ring and a pyrimidine ring, with substituents at specific positions that influence its chemical properties and biological activity.

The chemical structure of 7-chloro-2,5-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine is characterized by the presence of a chlorine atom at position 7 and methyl groups at positions 2 and 5. These substituents play a crucial role in determining the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in modulating the biological activity of heterocyclic compounds. For instance, the methyl groups at positions 2 and 5 may enhance the compound's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

From a synthetic perspective, 7-chloro-2,5-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine can be synthesized through various routes. One common approach involves the condensation of appropriate starting materials under specific reaction conditions to form the fused triazolopyrimidine ring system. Researchers have explored methods such as cyclization reactions and multi-component synthesis to optimize the yield and purity of this compound. The development of efficient synthetic protocols has been a focal point in recent studies aimed at scaling up production for potential therapeutic applications.

The biological activity of 7-chloro-2,5-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes and receptors associated with diseases such as cancer and inflammation. For example, this compound has shown promise as a kinase inhibitor due to its ability to bind to ATP-binding pockets of protein kinases. Additionally, its anti-inflammatory properties have been attributed to its modulation of cytokine signaling pathways.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions underlying the biological activity of 7-chloro-2,5-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine. Molecular docking studies have provided insights into how this compound interacts with target proteins at the atomic level. These findings have paved the way for rational drug design strategies aimed at improving its potency and selectivity.

In terms of applications beyond pharmacology,7-chloro-2,,dimethyl,,triazolo,,pyrimidine has also found use in materials science due to its unique electronic properties. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic characteristics. For instance,the compound's ability to form stable coordination complexes makes it a candidate for applications in catalysis and sensor technology.

The synthesis,spectroscopic characterization,and biological evaluation of 7-chloro,,dimethyl,,triazolopyrimidine continue to be active areas of research.These studies are driven by the need to develop novel therapeutic agents with improved efficacy and reduced side effects.As our understanding of this compound deepens,it holds promise for advancing both medical treatments and materials innovation.